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Compound of Interest

Compound Name: Kmeriol

Cat. No.: B1673673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the parent compound Kmeriol and two

of its promising derivatives, KM-101 and KM-202. Kmeriol is a novel natural product identified

for its potent antimicrobial properties against a range of pathogenic bacteria.[1] The derivatives

KM-101 and KM-202 were developed to enhance potency and reduce host cell toxicity. This

document outlines their performance based on key in vitro experiments, provides detailed

experimental protocols, and visualizes the proposed mechanism of action.

Performance Data Summary
The following tables summarize the key performance indicators for Kmeriol and its derivatives,

KM-101 and KM-202, against Staphylococcus aureus (ATCC 29213) and a human embryonic

kidney cell line (HEK 293) for toxicity assessment.

Table 1: Antimicrobial Potency
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Compound Target Organism
Minimum Inhibitory
Concentration
(MIC)

Minimum
Bactericidal
Concentration
(MBC)

Kmeriol (Parent) S. aureus 8 µg/mL 32 µg/mL

KM-101 S. aureus 2 µg/mL 8 µg/mL

KM-202 S. aureus 4 µg/mL 16 µg/mL

Lower values indicate higher potency.

Table 2: In Vitro Toxicology & Selectivity

Compound
Cytotoxicity (CC50) - HEK
293 Cells

Selectivity Index (SI) (CC50
/ MIC)

Kmeriol (Parent) 50 µg/mL 6.25

KM-101 150 µg/mL 75.0

KM-202 > 200 µg/mL > 50.0

A higher Selectivity Index indicates a more favorable therapeutic window.

Proposed Mechanism of Action: Inhibition of the
FtsZ Protein
Kmeriol and its derivatives are hypothesized to exert their antimicrobial effect by targeting and

disrupting the function of the FtsZ (Filamenting temperature-sensitive mutant Z) protein. FtsZ is

a crucial prokaryotic cytoskeletal protein that assembles into a contractile ring (the Z-ring) at

the site of cell division. Inhibition of FtsZ polymerization prevents septum formation and

ultimately leads to bacterial cell death.
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Prepare serial dilutions
of Kmeriol/derivatives

in a 96-well plate

Inoculate each well with
a standardized suspension

of S. aureus

Incubate at 37°C
for 18-24 hours

Add Resazurin indicator
and incubate for 2-4 hours

Determine MIC:
Lowest concentration with
no visible bacterial growth

(no color change)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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